
Storage and handling of 2-Methyl-8-quinolinol 1-
oxide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Methyl-8-quinolinol 1-oxide

Cat. No.: B1608998 Get Quote

Technical Support Center: Quinoline Derivatives
Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for quinoline derivatives. This guide is designed to

provide in-depth technical information, troubleshooting advice, and frequently asked questions

regarding the storage and handling of specific quinoline compounds.

A Note on Chemical Nomenclature:

The compound "2-Methyl-8-quinolinol 1-oxide" is an ambiguous designation that appears to

combine features of two distinct, commercially available chemicals. To ensure experimental

accuracy and safety, it is crucial to identify your compound by its unique CAS Number. This

guide addresses the two most likely compounds this name could refer to:

8-Hydroxyquinoline N-Oxide (also known as Quinolin-8-ol 1-oxide)

CAS Number: 1127-45-3

Structure: A quinoline ring with a hydroxyl (-OH) group at the 8-position and an N-oxide

group.

2-Methyl-8-quinolinol (also known as 8-Hydroxyquinaldine)

CAS Number: 826-81-3
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Structure: A quinoline ring with a methyl (-CH₃) group at the 2-position and a hydroxyl (-

OH) group at the 8-position.

Please locate the CAS Number on your product's container or Certificate of Analysis to proceed

to the correct section of this guide.

Section 1: 8-Hydroxyquinoline N-Oxide (CAS: 1127-
45-3)
This section provides detailed guidance for the storage, handling, and troubleshooting of 8-

Hydroxyquinoline N-Oxide.

Frequently Asked Questions (FAQs)
Q1: What are the proper storage conditions for 8-Hydroxyquinoline N-Oxide?

A1: For long-term stability, 8-Hydroxyquinoline N-Oxide should be stored in a tightly closed

container in a dry, cool, and well-ventilated area[1]. Some suppliers recommend refrigeration at

2-8°C[2]. The material should be protected from light and moisture, as it may decompose upon

exposure[3][4]. It is often packed under an inert gas to prevent degradation[3].

Q2: What is the appearance and solubility of this compound?

A2: 8-Hydroxyquinoline N-oxide typically appears as a white to light-yellow crystalline

powder[5]. It is generally more soluble in polar solvents like water and alcohols due to its

hydroxyl group and the charged N-oxide moiety[3][5]. The pH of the solution can also impact its

solubility[5].

Q3: What personal protective equipment (PPE) should I use when handling this compound?

A3: Standard laboratory PPE is required. This includes safety goggles or faceshields, chemical-

resistant gloves, and a lab coat[4]. Handling should be done in a well-ventilated area or under a

chemical fume hood to avoid inhalation of dust[3][4].

Q4: Is 8-Hydroxyquinoline N-Oxide stable in solution?
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A4: The stability of 8-Hydroxyquinoline N-Oxide in solution is dependent on the solvent, pH,

temperature, and exposure to light and air[5]. For long-term storage, solutions should be kept

at low temperatures (-20°C or -80°C) in airtight, light-protected containers[6]. Avoid repeated

freeze-thaw cycles[6].

Q5: What materials or chemicals are incompatible with 8-Hydroxyquinoline N-Oxide?

A5: This compound should be kept away from strong oxidizing agents, acid chlorides, and acid

anhydrides[3][4]. It may also be sensitive to moisture[4].
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Problem Potential Cause Recommended Solution

Compound has darkened or

changed color from white/light-

yellow.

Light or Air Exposure: The

compound may be altered by

light or oxidation[3][5].

Store the compound in an

amber vial or a container

wrapped in aluminum foil. For

highly sensitive applications,

handle under an inert

atmosphere (e.g., nitrogen or

argon).

Inconsistent results in

bioassays.

Degradation in Solution: The

compound may be degrading

in your experimental medium

due to pH, temperature, or

exposure to oxygen during

incubation.

Prepare solutions fresh before

each experiment. If using stock

solutions, perform a stability

study in your specific solvent

and storage conditions using

an analytical method like

HPLC. Consider adding an

antioxidant like BHT to stock

solutions if appropriate for your

application[6].

Difficulty dissolving the

compound.

Incorrect Solvent or pH:

Solubility is highly dependent

on the solvent system[5].

Test solubility in small volumes

of different biocompatible

solvents (e.g., DMSO,

ethanol). The pH of aqueous

solutions can be adjusted to

improve solubility, as ionization

state affects this property[5].
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Property Value Source

Molecular Formula C₉H₇NO₂ [2]

Molecular Weight 161.16 g/mol [2]

Melting Point ~135-138 °C

Appearance
White to light-yellow crystalline

powder
[5]

Section 2: 2-Methyl-8-quinolinol (CAS: 826-81-3)
This section provides detailed guidance for the storage, handling, and troubleshooting of 2-

Methyl-8-quinolinol, also known as 8-Hydroxyquinaldine.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 2-Methyl-8-quinolinol?

A1: 2-Methyl-8-quinolinol should be stored in a tightly closed container in a dry, cool, and well-

ventilated place[7]. It is classified as a combustible solid[8].

Q2: What does this compound look like and what are its solubility properties?

A2: It typically appears as a white to light yellow or faint beige powder or crystal[9][10]. It has a

water solubility of 2,960 mg/L at 25°C[7].

Q3: What personal protective equipment (PPE) is necessary for handling?

A3: Wear protective gloves and eyeshields[8]. Work should be conducted in a well-ventilated

area to avoid dust formation and inhalation[7].

Q4: What are the primary hazards associated with 2-Methyl-8-quinolinol?

A4: The primary hazard highlighted in safety classifications is its environmental toxicity; it is

very toxic to aquatic life with long-lasting effects[7][9]. Standard safe handling procedures

should be followed to avoid skin contact and inhalation[11].
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Q5: What are the known applications of this compound?

A5: 2-Methyl-8-quinolinol is used as a ligand in coordination chemistry for preparing metal

complexes, such as those with aluminum and scandium[8][10]. It has also been noted for its

fungicidal properties[8].

Troubleshooting Guide
Problem Potential Cause Recommended Solution

Precipitation in aqueous

solution.

Limited Water Solubility: The

compound has limited solubility

in water (approx. 2.96 g/L)[7].

Your solution may be

oversaturated.

Prepare a concentrated stock

solution in an appropriate

organic solvent (e.g., DMSO,

ethanol) first, then dilute it into

your aqueous medium. Ensure

the final concentration of the

organic solvent is compatible

with your experiment.

Low yield in metal

complexation reaction.

Purity of Starting Material:

Impurities in the 2-Methyl-8-

quinolinol can interfere with the

reaction.

Verify the purity of your

compound using an

appropriate analytical

technique (e.g., melting point,

NMR, or HPLC). If necessary,

purify the material by

recrystallization.

Inaccurate quantification by

UV-Vis.

Environmental Contamination:

As the compound is very toxic

to aquatic life, trace

contamination from lab

equipment or spills can affect

environmental or cellular

assays.

Use dedicated glassware and

follow proper decontamination

procedures. Dispose of all

waste containing this

compound as hazardous

chemical waste according to

your institution's guidelines[9].

Physicochemical Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/h57602
https://www.ottokemi.com/building-blocks/2methyl8quinolinol98-m-3246.aspx
https://www.sigmaaldrich.com/JP/ja/product/aldrich/h57602
https://www.echemi.com/sds/8-hydroxyquinaldine-pid_Rock23823.html
https://www.tcichemicals.com/IN/en/p/M0420
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₉NO [8]

Molecular Weight 159.18 g/mol [8]

Melting Point 71-73 °C [8][10]

Boiling Point 267 °C [8]

Appearance
White to light yellow/beige

powder or crystal
[9][10]

Water Solubility 2960 mg/L (at 25 °C) [7]

Protocols and Workflows
Experimental Protocol: Preparation of a Stock Solution
Causality: Preparing a concentrated stock solution in a suitable solvent is a standard practice

that minimizes repeated weighing of a potent compound and allows for accurate dilution into

experimental media. The choice of solvent and storage conditions is critical to prevent

degradation.

Pre-Experiment Setup:

Consult the appropriate Safety Data Sheet (SDS) for your specific compound (8-

Hydroxyquinoline N-Oxide or 2-Methyl-8-quinolinol).

Don appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Perform all work in a certified chemical fume hood.

Weighing the Compound:

Tare a clean, dry amber glass vial on an analytical balance.

Carefully weigh the desired amount of the compound into the vial. Record the exact

weight.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/h57602
https://www.sigmaaldrich.com/JP/ja/product/aldrich/h57602
https://www.sigmaaldrich.com/JP/ja/product/aldrich/h57602
https://www.ottokemi.com/building-blocks/2methyl8quinolinol98-m-3246.aspx
https://www.sigmaaldrich.com/JP/ja/product/aldrich/h57602
https://www.tcichemicals.com/IN/en/p/M0420
https://www.ottokemi.com/building-blocks/2methyl8quinolinol98-m-3246.aspx
https://www.echemi.com/sds/8-hydroxyquinaldine-pid_Rock23823.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubilization:

Using a calibrated pipette, add the required volume of a suitable solvent (e.g., DMSO for

biological applications) to the vial to achieve the target concentration (e.g., 10 mM).

Cap the vial tightly and vortex or sonicate gently until the solid is completely dissolved.

Visually inspect for any remaining particulate matter.

Storage:

Seal the vial cap with paraffin film to prevent solvent evaporation and moisture ingress.

Label the vial clearly with the compound name, CAS number, concentration, solvent, and

date of preparation.

For long-term storage, place the stock solution at -20°C or -80°C to minimize thermal

degradation[6]. Protect from light.

Visual Workflow and Diagrams
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Caption: General workflow for safe handling, preparation, and storage of quinoline derivatives.
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Potential Degradation Pathways

Quinoline Derivative
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Caption: Potential degradation pathways for 8-hydroxyquinoline structures[6][12].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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